Cas no 20944-07-4 (N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide)
20944-07-4 structure
Product Name:N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
CAS No:20944-07-4
MF:C11H20N2O2
MW:212.288702964783
CID:2189805
Update Time:2023-08-06
N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- N,n’-diacetyl -n-allyl -1,4-butanediamine
- N-[4-[acetyl(prop-2-enyl)amino]butyl]acetamide
- QSWYRYJRNKDVMO-UHFFFAOYSA-N
- N,N'-Diacetyl-N-allyl-tetramethylendiamin
- N,N'-Diacetyl-N-allyl-1,4-butanediamine
- Acetamide, N-allyl-N,N'-tetramethylenebis-
- N-(4-[Acetyl(allyl)amino]butyl)acetamide #
- N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
-
- Inchi: 1S/C11H20N2O2/c1-4-8-13(11(3)15)9-6-5-7-12-10(2)14/h4H,1,5-9H2,2-3H3,(H,12,14)
- InChI Key: QSWYRYJRNKDVMO-UHFFFAOYSA-N
- SMILES: O=C(C)N(CC=C)CCCCNC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 227
- Topological Polar Surface Area: 49.4
N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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